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Compound of Interest

Compound Name: 2,2-Dimethylaziridine

Cat. No.: B1330147 Get Quote

An In-depth Technical Guide to 2,2-Dimethylaziridine: Safety, Handling, and Storage

This guide provides comprehensive safety, handling, and storage information for 2,2-
Dimethylaziridine (CAS No: 2658-24-4), tailored for researchers, scientists, and professionals

in drug development. Adherence to these guidelines is critical to ensure safety in the laboratory

and to maintain the integrity of the chemical.

Hazard Identification and Classification
2,2-Dimethylaziridine is classified as a hazardous substance requiring careful management.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a framework for understanding its primary dangers.

GHS Classification Summary
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 2 🔥 Danger

H225: Highly

flammable liquid

and vapour[1][2]

Acute Toxicity,

Oral
Category 3 💀 Danger

H301: Toxic if

swallowed[1][2]

Skin

Corrosion/Irritatio

n

Category 1A / 2 corrosive
Danger /

Warning

H314: Causes

severe skin

burns and eye

damage[1][2] /

H315: Causes

skin irritation[3]

Serious Eye

Damage/Eye

Irritation

Category 1 / 2A corrosive
Danger /

Warning

H319: Causes

serious eye

irritation[3]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 ❗ Warning

H335: May

cause respiratory

irritation[3]

Note: Classifications can vary slightly between suppliers. The most severe classifications have

been included.

Primary Hazards:

Flammability: The compound is a highly flammable liquid and its vapors can form explosive

mixtures with air.[1][4]

Toxicity: It is toxic if swallowed.[1][2] Overexposure may lead to serious illness or death.[3]

Corrosivity and Irritation: It causes skin irritation and serious eye irritation.[3] Some sources

indicate it may cause severe skin burns and eye damage.[1][2] Skin contact can lead to
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inflammation, itching, scaling, reddening, or blistering.[3] Eye contact may result in redness,

pain, or severe damage.[3] Inhalation may irritate the lungs and respiratory system.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below. Limited data is

available in the public domain.

Property Value Source

CAS Number 2658-24-4 [2][3][5]

Molecular Formula C₄H₉N [2][5][6]

Molecular Weight 71.12 g/mol [2][6]

Appearance Colorless to Yellow Liquid

pKa 8.28 ± 0.40 (Predicted) [5]

Safe Handling Protocols
Safe handling requires stringent adherence to engineering controls, personal protective

equipment mandates, and hygiene practices.

Engineering Controls
Ventilation: All work with 2,2-Dimethylaziridine must be conducted in a well-ventilated area.

[3] A certified chemical fume hood is mandatory.

Ignition Sources: All sources of ignition, including open flames, sparks, and hot surfaces,

must be strictly excluded from the handling area.[4]

Static Discharge: Use explosion-proof electrical, ventilating, and lighting equipment.

Containers and receiving equipment must be grounded and bonded to prevent static

discharge.

Tools: Only non-sparking tools should be used when handling the substance.[4]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to prevent any personal contact.

PPE Type Specification Rationale

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield is

recommended.[3]

Protects against splashes and

vapors causing serious eye

irritation or damage.[3]

Hand Protection

Chemically resistant gloves

(e.g., Butyl, Viton). Glove

suitability and durability

depend on the duration and

nature of the contact.[3][7]

Prevents skin contact which

causes irritation or burns.[3]

Skin and Body Protection

A flame-retardant lab coat or

chemical-resistant apron. Full

protective clothing may be

required for larger quantities or

spill response.[4]

Protects skin from accidental

contact and splashes.

Respiratory Protection

If ventilation is inadequate or

for emergency situations, a

NIOSH-approved respirator

with appropriate cartridges or a

self-contained breathing

apparatus (SCBA) is required.

[3]

Prevents inhalation of vapors

which cause respiratory

irritation.[3]

Hygiene Practices
Avoid all personal contact with the chemical, including inhalation of vapors.[4]

Do not eat, drink, or smoke in the work area.[4]

Wash hands and skin thoroughly with soap and water after handling.[3]
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Remove any contaminated clothing immediately and wash it before reuse.[3]

Storage and Incompatibility
Proper storage is crucial for maintaining safety and chemical stability.

Conditions: Store in a cool, dry, and well-ventilated area.[3] The storage area should be

secured and locked.[3]

Containers: Keep the container tightly closed when not in use.[3]

Ignition Sources: Store away from heat and all sources of ignition.[3]

Purification and Inert Atmosphere: For high-purity applications, the chemical can be dried

over solid KOH, filtered, and freshly distilled from sodium.[5][8] It should be stored under an

inert atmosphere, such as dry nitrogen.[5][8]

Incompatible Materials: Keep away from strong oxidizing agents.[3]

Emergency Procedures
Immediate and appropriate response to emergencies can significantly mitigate harm.

First Aid Measures
The following table details the immediate first aid response required for different exposure

routes. Medical attention should be sought immediately in all cases of exposure.[3]
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Exposure Route First Aid Protocol

Inhalation

1. Remove the person to fresh air immediately.

[3] 2. If breathing has stopped, provide artificial

respiration.[3] 3. If breathing is difficult,

administer oxygen.[3] 4. Obtain immediate

medical aid.[3]

Skin Contact

1. Immediately remove all contaminated clothing

and shoes.[3] 2. Flush the skin with large

amounts of running water for at least 15

minutes.[3] 3. Obtain immediate medical aid.[3]

Eye Contact

1. Immediately flush open eyes with plenty of

running water for at least 15 minutes.[3] 2. If

present, remove contact lenses after the initial

flushing if it is easy to do so. Continue rinsing.[3]

3. Obtain immediate medical aid.[3]

Ingestion

1. Do NOT induce vomiting.[3] 2. Rinse the

mouth thoroughly with water.[3] 3. Never give

anything by mouth to an unconscious person.[3]

4. Obtain immediate medical aid.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[3]

Specific Hazards: The substance is highly flammable. Vapors are heavier than air and may

travel a considerable distance to an ignition source.[4] Containers may rupture violently if

heated.[4] Combustion produces toxic and irritating gases, including carbon oxides and

nitrogen oxides.[3]

Protective Actions: Firefighters must wear full protective gear and a pressure-demand, self-

contained breathing apparatus (SCBA).[3] Cool fire-exposed containers with water spray

from a protected location.[4]
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Accidental Release Measures
Personal Precautions: Evacuate unprotected personnel. Wear the appropriate level of PPE

as described in Section 3.2.[3]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[3]

Containment and Cleanup:

Remove all sources of ignition.[3][4]

Ensure adequate ventilation.[3]

Contain the spill using inert, non-combustible absorbent material such as sand, earth, or

vermiculite.[3][4]

Use spark-free tools to collect the absorbed material.[4]

Place the waste into a suitable, labeled container for disposal.[3]

Dispose of the waste at an approved waste disposal plant in accordance with local, state,

and federal regulations.[3]

Experimental Workflow and Safety Logic
While specific experimental protocols are proprietary, a general workflow for handling 2,2-
Dimethylaziridine in a research setting can be established based on safety principles.

Diagram: Safe Handling Workflow in a Laboratory
Setting```dot
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Preparation Phase

Handling Phase

Post-Handling Phase
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Risk Assessment

Verify Fume Hood
Certification

Assemble and Inspect PPE

Prepare and Label
All Equipment (Grounded)

Ensure Emergency Equipment
is Accessible (Spill Kit, Shower)

Transport Chemical to
Fume Hood

Perform Experiment Using
Non-Sparking Tools

Keep Container Tightly
Closed When Not in Use

Monitor for Spills or Leaks

Quench/Neutralize
Reactive Waste

Dispose of Waste in
Designated, Labeled Container

Decontaminate Work Area
and Equipment

Remove and Doff PPE
Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical relationship of safety precautions for hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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